Cas no 548762-66-9 (tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate)

• Product Name: tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate
• CAS No: 548762-66-9
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD08686667
• CID: 836537
• PubChem ID: 11745988
• Update Time: 2025-05-22

tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2S,5R)-t-butyl-2,5-dimethylpiperazine-1-carboxylate
• (2S,5R)-1-N-BOC-2,5-DIMETHYLPIPERAZINE
• (2S,5R)-1-Boc-2,5-dimethylpiperazine
• (2S,5R)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate
• (2S,5R)-2,5-Dimethyl-Piperazine-1-Carboxylic Acid Tert-Butyl Ester
• (2S,5R)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate hydrochloride
• tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate
• Trans-1-Boc-2,5-dimethylpiperazine
• AK161718
• N-BOC-trans-2,5-dimethylpiperazine
• PGZCVLUQTJRRAA-BDAKNGLRSA-N
• FCH2719295
• AB47963
• AJ
• (2S,5R)-1-Boc-2,5-dimethyl-piperazine
• DB-002929
• (2S,5R)-tert-butyl 2,5-dim ethylpiperazine-1-carboxylate
• MFCD08686667
• DS-7373
• SCHEMBL104260
• trans-1-tert-butoxycarbonyl-2,5-dimethyl piperazine
• tert-Butyl trans-2,5-dimethylpiperazine-1-carboxylate
• AKOS015840349
• trans-1-(tert-butoxycarbonyl)-2,5-dimethylpiperazine
• (2S,5R)-1-N-Boc-2,5-dimethylpiperazine, AldrichCPR
• 194032-41-2
• CS-0042118
• DTXSID60471732
• 548762-66-9
• tert-butyl(2S,5R)-2,5-dimethylpiperazine-1-carboxylate
• (2S,5R)-tert-butyl2,5-dimethylpiperazine-1-carboxylate
• AC-30974

• MDL： MFCD08686667
• Inchi： 1S/C11H22N2O2/c1-8-7-13(9(2)6-12-8)10(14)15-11(3,4)5/h8-9,12H,6-7H2,1-5H3/t8-,9+/m1/s1
• InChI Key： PGZCVLUQTJRRAA-BDAKNGLRSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C)NC[C@@H]1C)=O

Computed Properties

• Exact Mass: 214.16800
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.3

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 0.970
• Boiling Point: 280 ºC
• Flash Point: 123 ºC
• PSA: 41.57000
• LogP: 1.87040

tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate

tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate: A Comprehensive Overview

tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate, also known by its CAS number 548762-66-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse applications in drug discovery and material science. The structure of this compound is characterized by a piperazine ring with two methyl groups at the 2S and 5R positions, along with a tert-butyl ester group attached to the nitrogen atom at position 1.

The synthesis of tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate involves a series of carefully designed organic reactions. Researchers have employed various strategies to achieve the desired stereochemistry at the 2S and 5R positions, which are critical for the compound's biological activity. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound, making it more accessible for further studies.

In terms of applications, tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate has shown promise in drug development due to its unique pharmacological properties. Studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in disease pathways, making it a potential candidate for therapeutic interventions. Additionally, its structural versatility allows for further functionalization to enhance bioavailability and efficacy.

Recent research has also explored the use of tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate in materials science. Its ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry. This property opens up new possibilities for its application in catalysis and sensor technology.

The development of novel synthetic routes for tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate continues to be an active area of research. Scientists are focusing on improving the yield and selectivity of existing methods while exploring greener alternatives that minimize environmental impact. These efforts are driven by the increasing demand for sustainable chemical processes in the pharmaceutical and industrial sectors.

In conclusion, tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate, with its CAS number 548762-66-9, stands as a versatile compound with wide-ranging applications across multiple disciplines. Its role in drug discovery and materials science underscores its importance in contemporary research. As advancements in synthetic methodology and understanding of its properties continue to unfold, this compound is poised to contribute significantly to future innovations in chemistry and related fields.